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Compound of Interest

Compound Name: 8-Bromooctanoic acid

Cat. No.: B104365 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

solubility issues with 8-Bromooctanoic acid in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of 8-Bromooctanoic acid in water?

A1: 8-Bromooctanoic acid is characterized as being only slightly or sparingly soluble in water.

[1][2][3][4][5] Its long eight-carbon chain contributes to its hydrophobic nature, limiting its

dissolution in aqueous media.

Q2: What are the key physical and chemical properties of 8-Bromooctanoic acid relevant to

its solubility?

A2: Key properties include:

Appearance: Off-white crystalline powder.[1][2]

Melting Point: 35-37 °C.[1]

pKa: Approximately 4.77.[1][2] This value is crucial for solubility manipulation through pH

adjustment.

LogP: 2.76, indicating its lipophilic character.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b104365?utm_src=pdf-interest
https://www.benchchem.com/product/b104365?utm_src=pdf-body
https://www.benchchem.com/product/b104365?utm_src=pdf-body
https://www.benchchem.com/product/b104365?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC367660500&productDescription=8-BROMOOCTANOIC+ACID%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://faculty.uobasrah.edu.iq/uploads/publications/1755500718.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25575~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2016:52:38~~8-Bromooctanoic%20acid~~
https://pim-resources.coleparmer.com/sds/05076.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Insolubility_Issues_of_Poorly_Soluble_Compounds.pdf
https://www.benchchem.com/product/b104365?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC367660500&productDescription=8-BROMOOCTANOIC+ACID%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://faculty.uobasrah.edu.iq/uploads/publications/1755500718.pdf
https://www.fishersci.com/store/msds?partNumber=AC367660500&productDescription=8-BROMOOCTANOIC+ACID%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC367660500&productDescription=8-BROMOOCTANOIC+ACID%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://faculty.uobasrah.edu.iq/uploads/publications/1755500718.pdf
https://www.fishersci.com/store/msds?partNumber=AC367660500&productDescription=8-BROMOOCTANOIC+ACID%2C+97%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: Why does my 8-Bromooctanoic acid precipitate when I add my organic stock solution to

an aqueous buffer?

A3: This is a common phenomenon known as "salting out" or precipitation. 8-Bromooctanoic
acid is more soluble in organic solvents like DMSO or ethanol.[5] When a concentrated organic

stock is diluted into an aqueous buffer, the overall polarity of the solvent system increases

significantly. This change reduces the solubility of the hydrophobic 8-Bromooctanoic acid,

causing it to precipitate out of the solution.

Q4: Can I heat the solution to improve the solubility of 8-Bromooctanoic acid?

A4: Gentle warming can increase the rate of dissolution and solubility. However, it is crucial to

be cautious, as excessive or prolonged heating can potentially lead to the degradation of the

compound. Always verify the thermal stability of 8-Bromooctanoic acid under your specific

experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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